Cas no 17899-48-8 (5-methyl-6,7-dihydro-4H-thiazolo[5,4-c]pyridin-2-amine)

5-Methyl-6,7-dihydro-4H-thiazolo[5,4-c]pyridin-2-amine is a heterocyclic compound featuring a fused thiazole-pyridine core, which confers unique structural and electronic properties. This scaffold is of interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery, particularly for targeting central nervous system (CNS) disorders and enzyme modulation. The saturated dihydropyridine ring enhances stability while maintaining reactivity at the amine and thiazole functionalities. Its rigid bicyclic structure allows for precise steric interactions in molecular design. The compound serves as a versatile intermediate for synthesizing biologically active derivatives, offering opportunities for further functionalization. High purity and well-characterized synthesis routes ensure reproducibility for research applications.

5-methyl-6,7-dihydro-4H-thiazolo[5,4-c]pyridin-2-amine structure

17899-48-8 structure

Product Name:5-methyl-6,7-dihydro-4H-thiazolo[5,4-c]pyridin-2-amine

CAS No:17899-48-8

MF:C₇H₁₁N₃S

MW:169.247339487076

MDL:MFCD02854749

CID:207796

PubChem ID:2397998

Update Time:2025-06-07

5-methyl-6,7-dihydro-4H-thiazolo[5,4-c]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-amine
- 5-METHYL-4,5,6,7-TETRAHYDRO[1,3]THIAZOLO[5,4-C]PYRIDIN-2-AMINE
- 5-Methyl-4,5,6,7-tetrahydro[1,3]-thiazolo[5,4-c]pyridin-2-amine
- Thiazolo[5,4-c]pyridin-2-amine,4,5,6,7-tetrahydro-5-methyl-
- 2-amino-6-aza-6-methyl-4,5,6,7-tetrahydrobenzothiazole
- 5-Methyl-4,5,6,7-te
- 5-methyl-4,5,6,7-tetrahydro-1,3-thiazolo[5,4-c]pyridine-2-ylamine
- 5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-ylamine
- 5-Methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridin-2-ylamine
- AC1M6GX1
- ACMC-209ef6
- F3284-8052
- 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridin-2-amine
- 5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-amine
- 5-methyl-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-amine(SALTDATA: FREE)
- 5-methyl-6,7-dihydro-4H-thiazolo[5,4-c]pyridin-2-amine
- 5-methyl-4H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-amine
- 5-methyl-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-amine, AldrichCPR
- BB 0261587
- MFCD02854749
- FT-0702220
- AMY12277
- 17899-48-8
- 5-Methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridin-2-amine
- DTXSID90368489
- BS-13370
- 2-Amino-5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine
- NSC806399
- J-517789
- SY022721
- Z96092807
- SCHEMBL114205
- EN300-06856
- AKOS000117244
- NSC-806399
- CHEMBL3410010
- CS-0050438
- 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-amine
- 4,5,6,7-Tetrahydro-5-methylthiazolo[5,4-c]pyridin-2-amine
- 5-Methyl-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-ylamine
- Thiazolo[5,4-c]pyridin-2-amine, 4,5,6,7-tetrahydro-5-methyl-
- STL203986
- DB-029113
- MDL： MFCD02854749
- Inchi： 1S/C7H11N3S/c1-10-3-2-5-6(4-10)11-7(8)9-5/h2-4H2,1H3,(H2,8,9)
- InChI Key： SAFPFEWXCCYGOX-UHFFFAOYSA-N
- SMILES： S1C(N)=NC2=C1CN(C)CC2

Computed Properties

Exact Mass: 169.06753
Monoisotopic Mass: 170.075193
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 71.6
XLogP3: 0.5

Experimental Properties

Density: 1.279
Boiling Point: 315.5℃ at 760 mmHg
Flash Point: 144.6°C
PSA: 42.15

5-methyl-6,7-dihydro-4H-thiazolo[5,4-c]pyridin-2-amine Pricemore >>

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